Cas no 1386874-06-1 (Samotolisib)

Samotolisib (also known as LY3023414) is a selective, ATP-competitive dual inhibitor of PI3K and mTOR kinases, targeting both PI3Kα/δ and mTORC1/2. This small molecule inhibitor exhibits high potency in disrupting the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell growth, proliferation, and survival often dysregulated in cancers. Its mechanism of action enables targeted intervention in tumorigenesis, making it a promising candidate for oncology research. Samotolisib demonstrates favorable pharmacokinetic properties, including oral bioavailability and manageable toxicity profiles in preclinical studies. Its dual-targeting capability may reduce compensatory pathway activation, potentially enhancing therapeutic efficacy in resistant malignancies. Current research focuses on its application in solid tumors and hematologic cancers.

Samotolisib structure

Product Name:Samotolisib

CAS No:1386874-06-1

MF:C₂₃H₂₆N₄O₃

MW:406.4775

MDL:MFCD28411368

CID:2359707

PubChem ID:57519748

Update Time:2025-05-22

Samotolisib Chemical and Physical Properties

Names and Identifiers

- 8-[5-(1-hydroxy-1-methylethyl)pyridin-3-yl]-1-[(2S)-2-methoxypropyl]-3-methyl-1,3-dihydro-2H-imidazo[4,5-c]quinolin-2-one
- LY 3023414
- LY-3023414
- LY3023414
- Samotolisib
- GTPL8918
- Samotolisib (USAN)
- Samotolisib [USAN]
- C88817F47Y
- (S)-8-(5-(2-hydroxypropan-2-yl)pyridin-3-yl)-1-(2-methoxypropyl)-3-methyl-1,3-dihydro-2H-imidazo[4,5-c]quinolin-2-one
- 2H-Imidazo(4,5-C)quinolin-2-one, 1,3-dihydro-8-(5-(1-hydroxy-1-methylethyl)-3-pyridinyl)-1-((2S)-2-methoxypropyl)-3-methyl-
- 8-[5-(2-hydroxypropan-2-yl)pyridin-3-yl]-1-[(2S)-2-methoxypropyl]-3-methylimidazo[4,5-c]quinolin-2-one
- example 1 [US8440829]
- 2H
- AKOS030526474
- CHEMBL4297181
- 2H-Imidazo[4,5-c]quinolin-2-one, 1,3-dihydro-8-[5-(1-hydroxy-1-methylethyl)-3-pyridinyl]-1-[(2S)-2-methoxypropyl]-3-methyl-
- example 1 (US8440829)
- 8-(5-(2-hydroxypropan-2-yl)pyridin-3-yl)-1-((2S)-2-methoxypropyl)-3-methylimidazo(4,5-c)quinolin-2-one
- 8-(5-(2-hydroxypropan-2-yl)pyridin-3-yl)-1-((2S)-2-methoxypropyl)-3-methyl-1H,2H,3H-imidazo(4,5-c)quinolin-2-one
- BCP16703
- NS00073419
- BDBM50607920
- Q27082852
- D11501
- 8-[5-(2-hydroxypropan-2-yl)pyridin-3-yl]-1-[(2S)-2-methoxypropyl]-3-methyl-1H,2H,3H-imidazo[4,5-c]quinolin-2-one
- NSC800994
- NSC789968
- 1386874-06-1
- NCGC00485487-01
- DB12167
- ACCFLVVUVBJNGT-AWEZNQCLSA-N
- Z2327235564
- PI3K/MTOR INHIBITOR LY3023414
- SCHEMBL10321700
- NSC-800994
- WHO 10889
- CCG-264765
- DA-75194
- 1,3-dihydro-8-(5-(1-hydroxy-1-methylethyl)-3-pyridinyl)-1-((2S)-2-methoxypropyl)-3-methyl-2H-imidazo(4,5-C)quinolin-2-one
- AT19320
- (S)-8-(5-(2-hydroxypropan-2-yl)pyridin-3-yl)-1-(2-methoxypropyl)-3-methyl-1H-imidazo[4,5-c]quinolin-2(3H)-one
- HY-12513
- UNII-C88817F47Y
- EX-A2728
- 8-(5-(2-HYDROXYPROPAN-2-YL)PYRIDIN-3-YL)-1-((2S)-2-METHOXYPROPYL)-3-METHYL-1,3-DIHYDRO-2H-IMIDAZO(4,5-C)QUINOLIN-2-ONE
- 8-[5-(2-Hydroxypropan-2-yl)pyridin-3-yl]-1-[(2S)-2-methoxypropyl]-3-methyl-1,3-dihydro-2H-imidazo[4,5-c]quinolin-2-one
- NSC-789968
- BRD-K82967180-001-01-6
- s8322
- AC-30224
- SAMOTOLISIB [INN]
- CS-5361
- SAMOTOLISIB [WHO-DD]
- MDL： MFCD28411368
- Inchi： 1S/C23H26N4O3/c1-14(30-5)13-27-21-18-9-15(16-8-17(11-24-10-16)23(2,3)29)6-7-19(18)25-12-20(21)26(4)22(27)28/h6-12,14,29H,13H2,1-5H3/t14-/m0/s1
- InChI Key： ACCFLVVUVBJNGT-AWEZNQCLSA-N
- SMILES： O(C([H])([H])[H])[C@@]([H])(C([H])([H])[H])C([H])([H])N1C(N(C([H])([H])[H])C2=C([H])N=C3C([H])=C([H])C(C4C([H])=NC([H])=C(C=4[H])C(C([H])([H])[H])(C([H])([H])[H])O[H])=C([H])C3=C12)=O

Computed Properties

Exact Mass: 406.200491g/mol
Monoisotopic Mass: 406.200491g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 30
Rotatable Bond Count: 5
Complexity: 630
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 406.5g/mol
XLogP3: 1.7
Topological Polar Surface Area: 78.8

Experimental Properties

Density: 1.239±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.12 g/l) (25 º C),

Samotolisib Security Information

Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Samotolisib Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JO340-10mg	Samotolisib	1386874-06-1	98+%	10mg	2538CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JO340-25mg	Samotolisib	1386874-06-1	98+%	25mg	5632CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JO340-5mg	Samotolisib	1386874-06-1	98+%	5mg	1522CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JO340-2mg	Samotolisib	1386874-06-1	98+%	2mg	1015CNY	2021-05-07
S e l l e c k ZHONG GUO	S8322-5mg	Samotolisib (LY3023414)	1386874-06-1	99.62%	5mg	¥1204.48	2023-09-15
S e l l e c k ZHONG GUO	S8322-25mg	Samotolisib (LY3023414)	1386874-06-1	99.62%	25mg	¥4070.81	2023-09-15
DC Chemicals	DC10219-100 mg	LY3023414	1386874-06-1	>98%	100mg	$550.0	2022-02-28
DC Chemicals	DC10219-250 mg	LY3023414	1386874-06-1	>98%	250mg	$950.0	2022-02-28
DC Chemicals	DC10219-1 g	LY3023414	1386874-06-1	>98%	1g	$1900.0	2022-02-28
MedChemExpress	HY-12513-10mM*1mLinDMSO	Samotolisib	1386874-06-1	99.42%	10mM*1mLinDMSO	￥1073	2023-07-11

Samotolisib Related Literature

1. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
2. Achieving molecular stability of racemic 4-O-benzyl-myo-inositol-1,3,5-orthoformate through crystal formation†

Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
3. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
4. An ionic liquid-based synergistic extraction strategy for rare earths†

Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
5. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Imidazoquinolines

Additional information on Samotolisib

Samotolisib (CAS No. 1386874-06-1): A Promising Targeted Therapy in Oncology

Samotolisib, also known by its CAS number 1386874-06-1, is a highly innovative compound that has garnered significant attention in the field of oncology. This molecule represents a novel approach to cancer treatment, targeting key signaling pathways that are often dysregulated in various malignancies. As a potent inhibitor of the AKT kinase, Samotolisib has demonstrated remarkable potential in preclinical studies and early-phase clinical trials, offering hope for patients with refractory cancers.

The development of Samotolisib is rooted in the growing understanding of the role of the PI3K/AKT/mTOR pathway in cancer progression. This pathway is frequently activated in numerous cancers, contributing to cell proliferation, survival, and resistance to therapy. By specifically targeting the AKT kinase, Samotolisib aims to disrupt these pro-tumorigenic signals, thereby inducing tumor cell death and inhibiting tumor growth. Recent studies have highlighted the compound's ability to selectively inhibit AKT isoforms, which is crucial for minimizing off-target effects and improving therapeutic efficacy.

One of the most compelling aspects of Samotolisib is its potential for combination therapies. Researchers have explored its synergistic effects with other anti-cancer agents, such as chemotherapy, targeted inhibitors, and immunotherapies. For instance, preclinical data suggest that combining Samotolisib with PD-1/PD-L1 inhibitors could enhance anti-tumor immunity by modulating the tumor microenvironment. These findings underscore the versatility of Samotolisib as a multi-modal therapeutic agent.

The clinical development of Samotolisib has also been marked by promising results. Early-phase trials have demonstrated acceptable safety profiles and encouraging signs of anti-tumor activity across multiple cancer types, including breast, ovarian, and prostate cancers. Notably, patients with tumors harboring PIK3CA mutations or PTEN loss have shown heightened sensitivity to Samotolisib, suggesting that biomarker-driven approaches could optimize its therapeutic use.

In addition to its anti-cancer properties, recent research has shed light on the potential of Samotolisib in other therapeutic areas. For example, studies have investigated its role in metabolic disorders and neurodegenerative diseases, where dysregulation of the AKT pathway also plays a pivotal role. These explorations highlight the broad applicability of SAMOTOLISIB (CAS NO 1386874-06-1) beyond oncology.

The future prospects for SAMOTOLISIB (CAS NO 1386874-06-1) are bright, with ongoing clinical trials aiming to establish its efficacy and safety profile across diverse patient populations. As researchers continue to unravel the molecular mechanisms underlying its action, there is growing optimism about its potential to transform cancer treatment paradigms. With its unique mechanism of action and promising preclinical and clinical data, SAMOTOLISIB (CAS NO 1386874-06-1) stands at the forefront of targeted therapies in oncology.